Cas no 2228214-97-7 (1-(2-ethylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-ethylphenyl)-2-methylpropan-2-amine
• CAS No: 2228214-97-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6384275
• PubChem ID: 156296820
• Update Time: 2025-05-25

1-(2-ethylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-2-methylpropan-2-amine
• 2228214-97-7
• EN300-1809534

• Inchi： 1S/C12H19N/c1-4-10-7-5-6-8-11(10)9-12(2,3)13/h5-8H,4,9,13H2,1-3H3
• InChI Key： NUGINTVWFODHAX-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethylphenyl)-2-methylpropan-2-amine

Chemical Profile of 1-(2-ethylphenyl)-2-methylpropan-2-amine (CAS No: 2228214-97-7)

1-(2-ethylphenyl)-2-methylpropan-2-amine, identified by the CAS number 2228214-97-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring substituted with an ethyl group and an amine functional group attached to a branched aliphatic chain, has garnered attention due to its structural complexity and potential biological activities. The compound's unique stereochemistry and electronic distribution make it a valuable scaffold for further derivatization and exploration in drug discovery.

The synthesis of 1-(2-ethylphenyl)-2-methylpropan-2-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-ethylbenzaldehyde or 2-ethylphenylmagnesium bromide. The process often includes nucleophilic substitution, reduction, and condensation steps, highlighting the compound's synthetic versatility. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity, underscoring the importance of modern methodologies in fine chemical production.

In recent years, the pharmaceutical industry has shown keen interest in amine-containing compounds due to their diverse pharmacological properties. 1-(2-ethylphenyl)-2-methylpropan-2-amine is no exception, as it exhibits promising characteristics that make it a candidate for further investigation. Studies have suggested that the compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This interaction potential has fueled research into its potential applications in treating metabolic disorders and other therapeutic areas.

One of the most compelling aspects of 1-(2-ethylphenyl)-2-methylpropan-2-amine is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the amine group or the phenyl ring have led to compounds with improved solubility, bioavailability, and target specificity. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The growing body of research on 1-(2-ethylphenyl)-2-methylpropan-2-amine underscores its importance in the development of new therapeutic agents. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives, expediting the drug discovery process. These advancements not only highlight the compound's potential but also demonstrate the synergy between synthetic chemistry and computational biology in modern drug development.

Furthermore, the environmental impact of synthesizing 1-(2-ethylphenyl)-2-methylpropan-2-amine has been a focus of recent studies. Green chemistry principles have been applied to optimize synthetic routes, reducing waste and energy consumption. For example, catalytic methods that minimize byproduct formation have been explored, aligning with global efforts to promote sustainable chemical manufacturing practices.

The future prospects of 1-(2-ethylphenyl)-2-methylpropan-2-amine are bright, with ongoing research expected to yield new insights into its applications. Collaborative efforts between academia and industry are likely to drive innovation, leading to the discovery of novel compounds with significant therapeutic value. As our understanding of biological systems continues to evolve, compounds like 1-(2-ethylphenyl)-2-methylpropan-2-amine will remain at the forefront of pharmaceutical research.

In conclusion, 1-(2-ethylphenyl)-2-methylpropan-2-amine (CAS No: 2228214-97-7) represents a fascinating compound with diverse applications in organic synthesis and pharmaceutical development. Its structural features, synthetic accessibility, and pharmacological potential make it a valuable asset in the pursuit of new medicines. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs.